Cas no 24787-87-9 (Z-Ser-Ala-OH)

• Product Name: Z-Ser-Ala-OH
• CAS No: 24787-87-9
• MF: C₁₄H₁₈N₂O₆
• MW: 310.3025
• MDL: MFCD00238506
• CID: 284902
• PubChem ID: 6992462
• Update Time: 2025-05-23

Z-Ser-Ala-OH Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[(phenylmethoxy)carbonyl]-L-seryl- (9CI)
• 2-[[3-hydroxy-2-(phenylmethoxycarbonylamino)propanoyl]amino]propanoic acid
• Z-ser-ala-oh
• 2-(2-(benzyloxycarbonylamino)-3-hydroxy propanamido)propanoic acid
• N-(N-Benzyloxycarbonyl-L-seryl)-L-alanin
• N-(N-benzyloxycarbonyl-L-seryl)-L-alanine
• N-Benzyloxycarbonyl-L-seryl-L-alanin
• NSC333744
• AK685222
• 2- (2- (benzyloxycarbonylamino)- 3- hydroxy propanamido)propanoic acid
• (2S)-2-[(2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-3-HYDROXYPROPANAMIDO]PROPANOIC ACID
• MFCD00238506
• DS-3269
• (S)-2-((S)-2-(benzyloxycarbonylamino)-3-hydroxypropanamido)propanoic acid
• AKOS030632629
• C74276
• 24787-87-9
• Z-Ser-Ala-OH

• MDL： MFCD00238506
• Inchi： 1S/C14H18N2O6/c1-9(13(19)20)15-12(18)11(7-17)16-14(21)22-8-10-5-3-2-4-6-10/h2-6,9,11,17H,7-8H2,1H3,(H,15,18)(H,16,21)(H,19,20)
• InChI Key： VWPKWOHWTBYMEQ-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C(N([H])C([H])(C([H])([H])O[H])C(N([H])C([H])(C(=O)O[H])C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 310.11600
• Monoisotopic Mass: 310.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125
• XLogP3: 0.1

Experimental Properties

• PSA: 124.96000
• LogP: 0.64480

Additional information on Z-Ser-Ala-OH

Z-Ser-Ala-OH: A Comprehensive Overview

The compound with CAS No 24787-87-9, commonly referred to as Z-Ser-Ala-OH, is a peptide derivative that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a dipeptide consisting of serine (Ser) and alanine (Ala), with the serine residue in the Z configuration. The structure of Z-Ser-Ala-OH is characterized by its amino acid sequence, which plays a crucial role in its biological activity and functional properties.

Recent studies have highlighted the potential of Z-Ser-Ala-OH in various applications, particularly in the development of peptide-based drugs and therapeutic agents. Researchers have demonstrated that this compound exhibits unique pharmacokinetic properties, making it a promising candidate for targeted drug delivery systems. The Z configuration of the serine residue is particularly significant, as it influences the compound's stereochemistry and, consequently, its interaction with biological systems.

One of the most intriguing aspects of Z-Ser-Ala-OH is its ability to modulate cellular signaling pathways. Studies have shown that this compound can influence the activity of key enzymes involved in signal transduction, potentially offering new avenues for the treatment of diseases such as cancer and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry revealed that Z-Ser-Ala-OH can inhibit the activity of certain kinases, which are often overactive in cancer cells.

In addition to its therapeutic potential, Z-Ser-Ala-OH has also been explored for its role in peptide synthesis and biotechnology. Its structural simplicity makes it an ideal model compound for studying peptide-protein interactions and enzymatic mechanisms. Scientists have utilized Z-Ser-Ala-OH as a substrate in various biochemical assays, providing valuable insights into the dynamics of peptide bond formation and degradation.

The synthesis of Z-Ser-Ala-OH involves a multi-step process that ensures high purity and stereochemical integrity. Advanced techniques such as solid-phase synthesis and chromatographic purification are employed to produce this compound on a large scale. The availability of Z-Ser-Ala-OH in high-quality form has facilitated its widespread use in both academic research and industrial applications.

From an environmental perspective, Z-Ser-Ala-OH has been shown to exhibit low toxicity and biodegradability, making it a safer alternative to other synthetic compounds. Regulatory agencies have recognized its safety profile, allowing it to be used in various applications without stringent restrictions.

In conclusion, Z-Ser-Ala-OH (CAS No 24787-87-9) is a versatile compound with immense potential in the fields of medicine, biotechnology, and pharmacology. Its unique structure, coupled with its favorable pharmacokinetic properties, positions it as a valuable tool for advancing scientific research and developing innovative therapies. As ongoing studies continue to uncover new insights into its functionality, Z-Ser-Ala-OH is poised to play an increasingly important role in shaping the future of peptide-based therapeutics.